![molecular formula C15H21FN2O B5867050 1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine](/img/structure/B5867050.png)
1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine, also known as DFPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in the field of medicinal chemistry. DFPP has shown promising results in various scientific research applications, including the treatment of neurological disorders and cancer.
Mechanism of Action
1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine exerts its biological effects by binding to specific receptors in the brain and other tissues. It has been found to have high affinity for the MAO-B enzyme, which is responsible for the breakdown of dopamine. By inhibiting the activity of MAO-B, this compound increases the levels of dopamine in the brain, which can improve motor function and cognitive performance. This compound also induces cell death in cancer cells by activating apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of MAO-B activity, the increase in dopamine levels in the brain, and the induction of cell death in cancer cells. This compound has also been found to have antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine has several advantages for use in lab experiments, including its high potency and selectivity for specific receptors. However, this compound also has some limitations, such as its potential toxicity and the need for further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for the study of 1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine, including the development of new synthetic methods for its production, the investigation of its potential use in the treatment of other neurological disorders, and the exploration of its mechanisms of action in cancer cells. Further studies are also needed to determine the optimal dosage and administration route for this compound, as well as its potential side effects and toxicity in humans.
Synthesis Methods
1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 4-fluoroaniline with 2,2-dimethylpropanoic anhydride, followed by the reaction of the resulting product with piperazine. The final product is obtained through purification and isolation steps.
Scientific Research Applications
1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been found to have neuroprotective effects by inhibiting the activity of monoamine oxidase-B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain. This compound has also been shown to have anti-cancer properties by inducing cell death in cancer cells.
Properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O/c1-15(2,3)14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h4-7H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFGGTKLTRXHDNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.